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Compound of Interest

Compound Name: (-)-Domoic acid

CAS No.: 123406-51-9

Cat. No.: B14164770

Get Quote

For researchers, scientists, and drug development professionals engaged in the study of

domoic acid, the accuracy and reliability of analytical measurements are paramount. Certified

Reference Materials (CRMs) serve as the cornerstone of quality control, ensuring that

experimental data is both precise and comparable across different laboratories and studies.

This guide provides an objective comparison of commercially available CRMs for domoic acid,

supported by data from interlaboratory validation studies, and includes detailed experimental

protocols and a visualization of the toxin's signaling pathway.

Comparison of Commercially Available Domoic Acid
CRMs
Several reputable suppliers offer a range of CRMs for domoic acid, primarily in the form of

calibration solutions and tissue homogenates. The choice of CRM will depend on the specific

application, such as instrument calibration or method validation. The National Research

Council of Canada (NRC-CNRC) is a prominent producer of marine toxin CRMs, which are

widely used in regulatory and research laboratories. Other suppliers include Sigma-Aldrich and

Enzo Life Sciences, offering various grades of domoic acid standards.[1]
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CRM Type Supplier Product Code
Certified
Concentration/
Purity

Matrix

Calibration

Solution
NRC-CNRC CRM-DA-h 97.9 ± 5.5 µg/g

Acetonitrile/water

(1:19; v/v)

Mussel Tissue NRC-CNRC CRM-ASP-Mus-d 49 µg/g

Thermally

sterilized mussel

tissue (M. edulis)

homogenate

Solid Sigma-Aldrich D6152 ≥ 90% (HPLC) Solid

Solid
Enzo Life

Sciences

BML-EA117-

0001
≥ 95% (HPLC) Solid

Table 1: Comparison of selected commercially available domoic acid CRMs. This table

summarizes key information for different types of CRMs, including their certified values and the

matrix in which they are provided. Data compiled from supplier information.[1]

Performance Data from Interlaboratory Validation
An interlaboratory validation study organized by the European Union Reference Laboratory

(EURL) for Marine Biotoxins provides valuable insight into the performance of a widely used

domoic acid CRM. In this study, participating laboratories analyzed samples of spiked and

naturally contaminated shellfish, using a certified solution from the National Research Council

of Canada (CRM-DA-d, a precursor to CRM-DA-h) for calibration. The performance of the

laboratories was evaluated using z-scores, a statistical measure of how close a result is to the

consensus value. A z-score between -2 and +2 is considered satisfactory.
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Sample Type
Assigned Value
(µg/g)

Number of Labs
Satisfactory
Results (%) (z-
score ≤ 2)

Spiked Clam 4.28 13 92.3

Naturally

Contaminated Clam
10.5 13 100

Spiked Mussel 13.78 13 92.3

Table 2: Summary of laboratory performance in an interlaboratory comparison study for domoic

acid. The data demonstrates a high level of accuracy among participating laboratories using a

certified reference material for calibration. This highlights the importance of using well-

characterized CRMs to achieve reliable and comparable results. Data extracted from the

"VALIDATION OF AN ANALYTICAL METHOD FOR THE DETERMINATION OF DOMOIC ACID

IN SHELLFISH AND FINFISH BY RP-HPLC USING UV DETECTION" report.[2]

Experimental Protocols
The following is a summary of the key experimental protocol used in the EURL interlaboratory

validation study for the determination of domoic acid in shellfish by HPLC-UV.

Sample Preparation and Extraction
Homogenization: Shellfish tissues are homogenized to a uniform consistency.

Extraction: A 5-gram portion of the homogenized tissue is extracted with 20 mL of

methanol/water (50:50, v/v).

Centrifugation: The mixture is centrifuged at 4000 rpm for 10 minutes.

Filtration: The supernatant is filtered through a 0.45 µm syringe filter prior to HPLC analysis.

HPLC-UV Analysis
Instrument: A high-performance liquid chromatograph equipped with a UV detector.

Column: A C18 reversed-phase column.
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Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% trifluoroacetic acid.

Detection: UV absorbance at 242 nm.

Calibration: A calibration curve is prepared using a certified domoic acid standard solution

(e.g., NRC CRM-DA-h) at a minimum of four concentration levels.

Domoic Acid Signaling Pathway
Domoic acid is a potent neurotoxin that acts as an analog of the excitatory neurotransmitter

glutamate.[3][4] It binds with high affinity to ionotropic glutamate receptors, particularly kainate

and AMPA receptors, in the central nervous system.[3][4] This binding leads to prolonged

receptor activation and an excessive influx of calcium ions into neurons, a process known as

excitotoxicity.[3][4] The resulting neuronal damage is particularly pronounced in the

hippocampus, a brain region critical for learning and memory.[3]
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Figure 1. Simplified signaling pathway of domoic acid-induced neurotoxicity.

Conclusion
The accuracy of domoic acid quantification relies heavily on the quality of the certified

reference materials used for instrument calibration and method validation. This guide provides

a comparative overview of available CRMs and highlights the performance that can be

achieved using a well-characterized reference material in an interlaboratory setting. The
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detailed experimental protocol and the visualization of the signaling pathway offer valuable

resources for researchers in this field. The selection of an appropriate CRM, coupled with

robust analytical methodology, is essential for generating reliable and reproducible data in the

study of this potent neurotoxin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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